Cas no 1248219-65-9 ((1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine)

• Product Name: (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine
• CAS No: 1248219-65-9
• MF: C₅H₁₀N₄
• MW: 126.15969991684
• MDL: MFCD16666728
• CID: 5242640
• PubChem ID: 57765148
• Update Time: 2025-08-05

(1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• (1-ETHYL-1H-1,2,3-TRIAZOL-4-YL)METHANAMINE
• AB71497
• (1-ethyltriazol-4-yl)methanamine
• (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine

• MDL： MFCD16666728
• Inchi： 1S/C5H10N4/c1-2-9-4-5(3-6)7-8-9/h4H,2-3,6H2,1H3
• InChI Key： FWVYIRHCGIIZGY-UHFFFAOYSA-N
• SMILES： N1(C=C(CN)N=N1)CC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 85
• XLogP3: -1.1
• Topological Polar Surface Area: 56.7

Additional information on (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine

Introduction to (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine (CAS No. 1248219-65-9)

(1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine (CAS No. 1248219-65-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(aminomethyl)-1-ethyl-1H-1,2,3-triazole, is characterized by its unique triazole ring structure and its potential for diverse applications in drug discovery and development.

The triazole ring is a fundamental motif in medicinal chemistry due to its high chemical stability and the ability to form strong hydrogen bonds. This structural feature makes (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine an attractive candidate for the design of novel therapeutic agents. Recent studies have highlighted its potential in various biological contexts, including its role as a scaffold for the development of inhibitors targeting specific enzymes and receptors.

In the realm of drug discovery, (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine has been explored for its ability to modulate the activity of key enzymes involved in disease pathways. For instance, research has shown that derivatives of this compound can effectively inhibit the activity of protein kinases, which are crucial enzymes implicated in numerous diseases such as cancer and inflammatory disorders. The ability to selectively target these enzymes with high potency and specificity is a critical factor in the development of effective therapeutic agents.

Moreover, (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine has been investigated for its potential as a ligand for various receptors. One notable application is its use as a ligand for G protein-coupled receptors (GPCRs), which are a large family of membrane receptors involved in signal transduction processes. By binding to specific GPCRs, this compound can modulate cellular responses and potentially treat conditions such as pain and neurological disorders.

The synthesis of (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine is well-documented in the literature and can be achieved through various methods. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is a highly efficient and selective method for forming triazole rings. This reaction not only facilitates the synthesis of this compound but also allows for the introduction of functional groups that can enhance its pharmacological properties.

Recent advancements in synthetic methodologies have further expanded the utility of (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine. For example, the use of click chemistry techniques has enabled the rapid synthesis of diverse derivatives with tailored biological activities. These derivatives can be designed to target specific molecular targets or to improve pharmacokinetic properties such as solubility and bioavailability.

In addition to its potential as a therapeutic agent, (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine has also been studied for its applications in diagnostic imaging. The presence of the triazole ring provides a stable platform for the attachment of imaging agents such as radioisotopes or fluorescent dyes. This makes it a valuable tool for non-invasive imaging techniques used in medical diagnostics and research.

The safety profile of (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine is an important consideration in its development as a pharmaceutical product. Preclinical studies have generally shown favorable results, with low toxicity and good tolerability observed in animal models. However, further clinical trials are necessary to fully evaluate its safety and efficacy in human subjects.

Overall, (1-Ethyl-1H-1,2,3-triazol-4-YL)methanamine (CAS No. 1248219-65-9) represents a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and versatile synthetic methods make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools. As research continues to advance in this field, it is likely that new applications and insights will emerge, further highlighting the importance of this compound in modern drug discovery efforts.